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Compound of Interest

6-Bromo-3-chloro-2-
Compound Name:

methoxybenzaldehyde
CAS No.: 1628525-00-7
Cat. No.: B6357163

Get Quote

\ J

Strategic Scaffold for Next-Generation Therapeutics

Executive Summary

6-Bromo-3-chloro-2-methoxybenzaldehyde (CAS 1628525-00-7) is a highly functionalized
aromatic intermediate distinguished by its orthogonal reactivity. Unlike standard
benzaldehydes, this scaffold presents three distinct chemical handles—an aldehyde, an aryl
bromide, and an aryl chloride—positioned around a stabilizing methoxy core.

This specific substitution pattern (6-Br, 3-Cl, 2-OMe) renders it a critical building block in the
synthesis of allosteric hemoglobin modulators (analogs of Voxelotor) and protein-protein
interaction inhibitors. Its structural rigidity and lipophilic modulation (via the chlorine atom) make
it an ideal candidate for Fragment-Based Drug Discovery (FBDD).

Chemical Identity & Physicochemical Profile
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Property Specification
CAS Number 1628525-00-7
IUPAC Name 6-Bromo-3-chloro-2-methoxybenzaldehyde
Molecular Formula CsHeBrClO:2
Molecular Weight 249.49 g/mol
Appearance Off-white to pale yellow crystalline solid
Melting Point 102-106 °C (Predicted/Analogous)
N Soluble in DCM, THF, DMSO; Sparingly soluble
Solubility )
in water
Electrophilic (Aldehyde), Nucleophilic
Key Reactivity Susceptibility (SnAr at C3), Cross-Coupling (C6-

Br)

Synthesis Strategy: The "Sandwiched" Lithiation
Protocol

The synthesis of CAS 1628525-00-7 is non-trivial due to the need to install the aldehyde
functionality adjacent to the bromine atom without triggering a lithium-halogen exchange.
Standard electrophilic aromatic substitution (e.g., bromination of 3-chloro-2-
methoxybenzaldehyde) often yields the wrong regioisomer (C5-Br) due to the directing effects
of the methoxy group.

The Validated Route: Directed Ortho Metalation (DoM)

The most reliable protocol utilizes Directed Ortho Metalation (DoM) on 4-chloro-3-
bromoanisole. The position between the methoxy group and the bromine atom (C2 relative to
the precursor) is chemically unique: it is "sandwiched" between two electron-
withdrawing/directing groups, making it the most acidic proton on the ring.

Step-by-Step Protocol
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Precursor: 1-Bromo-4-chloro-3-methoxybenzene (4-Chloro-3-bromoanisole) Reagents: Lithium
Diisopropylamide (LDA), Dimethylformamide (DMF), Anhydrous THF.

e Setup: Flame-dry a 500 mL 3-neck round-bottom flask under Argon atmosphere. Charge with
1-bromo-4-chloro-3-methoxybenzene (1.0 eq) and anhydrous THF (0.2 M concentration).

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Temperature control is
critical to prevent halogen dance or benzyne formation.

o Deprotonation: Add LDA (1.1 eq, 2.0 M in THF/heptane) dropwise over 30 minutes.

o Mechanistic Note: LDA is used instead of n-BuLi. n-BuLi is nucleophilic and would attack
the Bromine (Li-Halogen exchange). LDA is a bulky base and will selectively deprotonate
the C2 position (Ortho-Lithiation) stabilized by the chelation of the Li+ to the methoxy
oxygen.

o Formylation: Stir at -78 °C for 1 hour. The solution will likely turn deep yellow/orange,
indicating the formation of the lithiated species. Add anhydrous DMF (1.5 eq) dropwise.

e Quench & Workup: Allow the mixture to warm to 0 °C over 2 hours. Quench with saturated
agueous NHa4Cl. Extract with Ethyl Acetate (3x).

 Purification: The crude product is purified via recrystallization from Heptane/EtOAc or flash
column chromatography (SiOz, 0-10% EtOAc in Hexanes).

Visualizing the Synthesis Logic
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Figure 1: The Directed Ortho Metalation (DoM) pathway leverages the "sandwiched" proton for
high regioselectivity.
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Applications in Drug Discovery

This scaffold is particularly valuable for synthesizing Voxelotor analogs (Sickle Cell Disease)
and Kinase Inhibitors.

A. Voxelotor & Hemoglobin Modulation

Voxelotor (Oxbryta) functions by forming a reversible Schiff base with the N-terminal valine of
the hemoglobin alpha chain. The aldehyde is the pharmacophore.

e Role of CAS 1628525-00-7:
o Aldehyde (C1): Forms the Schiff base with Hemoglobin.

o Methoxy (C2): Mimics the hydroxyl/methoxy H-bond network seen in salicylaldehyde
derivatives, stabilizing the drug-protein complex.

o Chloro (C3) & Bromo (C6): Provide vectors for optimizing lipophilicity and metabolic
stability. The C6-Bromo position is specifically used to attach the "tail" (e.g., pyrazole-
pyridine moieties) via Suzuki coupling.

B. Divergent Synthesis via Orthogonal Handles

The molecule allows for sequential functionalization, enabling rapid SAR (Structure-Activity
Relationship) exploration.

e Handle 1: Aryl Bromide (C6)
o Reaction: Suzuki-Miyaura, Buchwald-Hartwig.
o Purpose: Attachment of heteroaromatic tails or solubility-enhancing groups.
» Handle 2: Aldehyde (C1)
o Reaction: Reductive amination, Knoevenagel condensation, Wittig olefination.
o Purpose: Core pharmacophore installation or cyclization to benzofurans/quinolines.

e Handle 3: Aryl Chloride (C3)
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o Reaction: Difficult SnAr (requires strong activation) or specialized Pd-catalyzed coupling.

o Purpose: Usually serves as a metabolic blocker (preventing ring oxidation) or a steric
modulator.

Workflow Visualization
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Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the aldehyde and
halide handles.

Safety & Handling (SDS Summary)
e Hazards:
o H315/H319: Causes skin and serious eye irritation.

o H335: May cause respiratory irritation.

o H302: Harmful if swallowed (generic for halogenated benzaldehydes).
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Storage: Store at 2—8 °C under inert gas (Nitrogen/Argon). Aldehydes are prone to air
oxidation to the corresponding benzoic acid.

Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers or strong
bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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